Cas no 2690-84-8 (2-(1H-1,2,3-Benzotriazol-1-yl)ethylamine hydrochloride)

2-(1H-1,2,3-Benzotriazol-1-yl)ethylamine hydrochloride is a benzotriazole derivative commonly employed in organic synthesis and pharmaceutical research. Its key advantages include its role as a versatile intermediate for constructing heterocyclic compounds, particularly in the development of biologically active molecules. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. The benzotriazole moiety confers reactivity in nucleophilic substitution and coupling reactions, making it valuable for modifying molecular scaffolds. This compound is particularly useful in peptide synthesis and as a protecting group reagent. Its consistent purity and well-characterized properties ensure reliable performance in demanding synthetic applications.
2-(1H-1,2,3-Benzotriazol-1-yl)ethylamine hydrochloride structure
2690-84-8 structure
Product Name:2-(1H-1,2,3-Benzotriazol-1-yl)ethylamine hydrochloride
CAS No:2690-84-8
MF:C8H11ClN4
MW:198.65273976326
MDL:MFCD06739061
CID:914656
Update Time:2025-10-19

2-(1H-1,2,3-Benzotriazol-1-yl)ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-benzotriazol-1-yl-ethylamine hcl
    • 2-(benzotriazol-1-yl)ethanamine,hydrochloride
    • 1H-BENZOTRIAZOLE-1-ETHANAMINE HYDROCHLORIDE
    • 2-(1H-Benzo[d][1,2,3]triazol-1-yl)ethanamine hydrochloride
    • 2-BENZOTRIAZOL-1-YL-ETHYLAMINE HYDROCHLORIDE
    • 2-(benzotriazol-1-yl)ethanamine;hydrochloride
    • AK153702
    • 2-(benzotriazol-1-yl)ethanamine hydrochloride
    • [2-(1H-1,2,3-benzotriazol-1-yl)ethyl]amine hydrochloride
    • 2-(1H-benzo[d][1,2,3]triazol-1-yl)ethan-1-amine hydrochloride
    • C8H10N4.HCl
    • 1562AJ
    • A
    • 2-(1H-1,2,3-Benzotriazol-1-yl)ethylamine hydrochloride
    • MDL： MFCD06739061
    • Inchi： 1S/C8H10N4.ClH/c9-5-6-12-8-4-2-1-3-7(8)10-11-12;/h1-4H,5-6,9H2;1H
    • InChI Key： OXHKIAMMEZKUST-UHFFFAOYSA-N
    • SMILES： Cl.N1(C2C=CC=CC=2N=N1)CCN

Computed Properties

  • Exact Mass: 198.06700
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 150
  • Topological Polar Surface Area: 56.7

Experimental Properties

  • PSA: 56.73000
  • LogP: 1.89230

2-(1H-1,2,3-Benzotriazol-1-yl)ethylamine hydrochloride Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1H-1,2,3-Benzotriazol-1-yl)ethylamine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
95R0038S-1g
2-Benzotriazol-1-yl-ethylamine hydrochloride
 2690-84-8 96%
1g
 8463.46CNY 2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
95R0038S-5g
2-Benzotriazol-1-yl-ethylamine hydrochloride
 2690-84-8 96%
5g
 33904.74CNY 2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
95R0038S-500mg
2-Benzotriazol-1-yl-ethylamine hydrochloride
 2690-84-8 96%
500mg
 4655.75CNY 2021-07-19
Chemenu
CM124697-1g
2-(1H-benzo[d][1,2,3]triazol-1-yl)ethan-1-amine hydrochloride
 2690-84-8 97%
1g
 $234 2021-06-09
Chemenu
CM124697-5g
2-(1H-benzo[d][1,2,3]triazol-1-yl)ethan-1-amine hydrochloride
 2690-84-8 97%
5g
 $701 2021-06-09
Chemenu
CM124697-10g
2-(1H-benzo[d][1,2,3]triazol-1-yl)ethan-1-amine hydrochloride
 2690-84-8 97%
10g
 $1103 2021-06-09
Alichem
A019094044-1g
2-(1H-Benzo[d][1,2,3]triazol-1-yl)ethanamine hydrochloride
 2690-84-8 97%
1g
 $262.50 2023-09-02
Alichem
A019094044-5g
2-(1H-Benzo[d][1,2,3]triazol-1-yl)ethanamine hydrochloride
 2690-84-8 97%
5g
 $795.00 2023-09-02
Alichem
A019094044-10g
2-(1H-Benzo[d][1,2,3]triazol-1-yl)ethanamine hydrochloride
 2690-84-8 97%
10g
 $1203.60 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WC802-50mg
2-(1H-1,2,3-Benzotriazol-1-yl)ethylamine hydrochloride
 2690-84-8 97%
50mg
 227.0CNY 2021-07-12

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